1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(2,5-dimethoxybenzenesulfonyl)piperazine

• IUPAC Name: 3-benzyl-7-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C23H25N7O4S/c1-33-18-8-9-19(34-2)20(14-18)35(31,32)29-12-10-28(11-13-29)22-21-23(25-16-24-22)30(27-26-21)15-17-6-4-3-5-7-17/h3-9,14,16H,10-13,15H2,1-2H3
• InChI Key: LMTDOYFBRGFXPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4CC5=CC=CC=C5
• Molecular Formula: C23H25N7O4S
• Molecular Weight: 495.6 g/mol

Description

The compound “1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(2,5-dimethoxybenzenesulfonyl)piperazine” is a derivative of the [1,2,3]triazolo[4,5-d]pyrimidine class. These compounds have been studied for their antiproliferative activity against several cancer cell lines.

Synthesis Analysis

The synthesis of [1,2,3]triazolo[4,5-d]pyrimidine derivatives involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4 (1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzyl group attached to a triazolopyrimidine ring, which is further connected to a piperazine ring via a sulfonyl bridge. The piperazine ring carries a dimethoxybenzenesulfonyl group.

Scientific Research Applications

Drug Discovery

1,2,3-Triazoles serve as a privileged structure motif in drug discovery. Despite being absent in nature, they exhibit remarkable properties that make them valuable in this field. The compound you’ve mentioned has potential applications as follows:

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Organic Synthesis

1,2,3-Triazoles play a crucial role in organic synthesis. Their high chemical stability and aromatic character make them versatile building blocks. Researchers employ various synthetic methodologies, including:

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Polymer Chemistry

1,2,3-Triazoles contribute to polymer science. They serve as structural units in polymers, enhancing their properties. Researchers have explored their use in:

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Supramolecular Chemistry

Supramolecular assemblies benefit from 1,2,3-triazoles due to their hydrogen bonding ability. These compounds participate in:

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Chemical Biology

Researchers explore 1,2,3-triazoles in chemical biology, studying their interactions with biological targets and pathways.

Future Directions

The future directions for this compound could involve further exploration of its biological activities, particularly its potential anticancer properties. More research could also be conducted to understand its mechanism of action and to optimize its synthesis for potential pharmaceutical applications.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, specifically in the transition from the G1 phase to the S phase. Inhibition of CDK2 can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition can lead to cell cycle arrest, preventing the proliferation of cancer cells

Biochemical Pathways

The compound’s action on CDK2 affects the cell cycle regulation pathway. By inhibiting CDK2, the compound prevents the transition from the G1 phase to the S phase of the cell cycle . This can lead to cell cycle arrest and apoptosis, particularly in cancer cells .

Result of Action

The compound’s action results in significant inhibition of cell growth in various cell lines . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces significant alterations in cell cycle progression and apoptosis within HCT cells .